Cas no 2229454-31-1 (2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan)

• Product Name: 2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan
• CAS No: 2229454-31-1
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 6494206
• PubChem ID: 165742737
• Update Time: 2025-05-20

2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan
• EN300-1974530
• 2229454-31-1
• 2-[(oxiran-2-yl)methyl]-5-(trifluoromethyl)furan

• Inchi： 1S/C8H7F3O2/c9-8(10,11)7-2-1-5(13-7)3-6-4-12-6/h1-2,6H,3-4H2
• InChI Key： OBNAWMAOVKXQNQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC2CO2)O1)(F)F

Computed Properties

• Exact Mass: 192.03981395g/mol
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.7Ų

Additional information on 2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan

Comprehensive Guide to 2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan (CAS No. 2229454-31-1)

2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan (CAS No. 2229454-31-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique oxirane (epoxide) and trifluoromethyl furan functional groups, offers versatile reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its structural features, which enable diverse applications in drug discovery and specialty chemicals.

The 2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan structure combines the reactivity of an epoxide ring with the electron-withdrawing properties of a trifluoromethyl group, enhancing its utility in nucleophilic ring-opening reactions and cross-coupling processes. This compound is particularly relevant in the development of bioactive molecules, where the trifluoromethyl furan moiety is known to improve metabolic stability and binding affinity. Given the rising demand for fluorinated compounds in medicinal chemistry, CAS No. 2229454-31-1 has become a focal point for innovation.

One of the key advantages of 2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan is its compatibility with green chemistry principles. As industries shift toward sustainable practices, this compound’s efficient synthesis and minimal environmental impact align with global trends. Researchers are investigating its role in catalytic transformations and as a precursor for high-value derivatives, addressing common search queries like "epoxide applications in drug synthesis" and "trifluoromethyl furan uses in agrochemicals."

In material science, CAS No. 2229454-31-1 is explored for its potential in polymer modification and surface functionalization. The oxirane group allows for covalent bonding with various substrates, enabling the creation of advanced coatings and adhesives. This aligns with growing interest in "high-performance materials for electronics" and "sustainable polymer additives," highlighting its cross-industry relevance.

Market dynamics indicate a steady rise in demand for 2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan, driven by its applications in pharmaceuticals and specialty chemicals. Companies are investing in scalable synthesis methods to meet the needs of R&D and production. For those searching "where to buy CAS 2229454-31-1" or "suppliers of trifluoromethyl furan derivatives," it’s essential to partner with reputable manufacturers ensuring high purity and compliance.

Safety and handling of 2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. Researchers frequently search for "safe handling of epoxide compounds" and "stability of fluorinated furans," underscoring the need for clear guidelines.

In summary, 2-(oxiran-2-yl)methyl-5-(trifluoromethyl)furan (CAS No. 2229454-31-1) represents a cutting-edge compound with broad applications. Its unique chemical properties, coupled with industry trends toward sustainability and innovation, position it as a critical tool for scientists and engineers. By addressing common search terms like "epoxide-functionalized furan synthesis" and "trifluoromethyl furan market growth," this guide aims to provide actionable insights for professionals navigating this evolving landscape.